Cas no 1219022-87-3 (4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid)

• Product Name: 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid
• CAS No: 1219022-87-3
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• MDL: MFCD21091459
• CID: 4563478
• PubChem ID: 46397588
• Update Time: 2025-09-27

4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5,6,7,8-tetrahydro-[1,5]naphthyridine-2-carboxylic acid
• 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid

• MDL： MFCD21091459
• Inchi： 1S/C9H9BrN2O2/c10-5-4-7(9(13)14)12-6-2-1-3-11-8(5)6/h4,11H,1-3H2,(H,13,14)
• InChI Key： IZEUWISKSFZAET-UHFFFAOYSA-N
• SMILES： N1C2=C(NCCC2)C(Br)=CC=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid

Recent Advances in the Study of 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid (CAS: 1219022-87-3)

The compound 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid (CAS: 1219022-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature indicates that 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid serves as a versatile building block in the synthesis of small-molecule inhibitors targeting various kinases and other enzymes involved in disease pathways. Its unique structural features, including the bromo-substituted naphthyridine core, make it an attractive scaffold for medicinal chemistry optimization. Studies have demonstrated its utility in the development of compounds with promising activity against cancer, inflammatory diseases, and infectious agents.

One notable application of this compound is in the design of selective kinase inhibitors. Researchers have utilized 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid as a starting material for the synthesis of derivatives that exhibit potent and selective inhibition of specific kinase targets. For instance, recent work has shown that modifications at the carboxylic acid position can significantly enhance binding affinity and selectivity, leading to improved pharmacological profiles. These findings underscore the compound's potential in the development of targeted therapies for diseases characterized by dysregulated kinase activity.

In addition to its role in kinase inhibitor development, 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid has been investigated for its potential in other therapeutic areas. Recent studies have explored its incorporation into compounds targeting G protein-coupled receptors (GPCRs) and epigenetic regulators. The bromo-substitution on the naphthyridine ring provides a convenient handle for further functionalization, enabling the synthesis of diverse analogs with tailored biological activities. This flexibility has made the compound a valuable tool in drug discovery campaigns aimed at addressing unmet medical needs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid and its derivatives. Improved synthetic routes have been reported, offering higher yields and better scalability while maintaining excellent purity profiles. These methodological developments are crucial for supporting the compound's broader application in medicinal chemistry and ensuring its availability for further research and development efforts.

Looking ahead, the continued exploration of 4-bromo-5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylic acid and its derivatives holds significant promise for advancing drug discovery in multiple therapeutic areas. Future research directions may include further structural optimization to enhance drug-like properties, detailed mechanistic studies to elucidate its mode of action, and preclinical evaluation of lead compounds derived from this scaffold. As the understanding of its potential applications grows, this compound is likely to remain an important focus of research in chemical biology and medicinal chemistry.